Cas no 1331404-47-7 ((2E)-3-(2-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(2-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one
• CAS No: 1331404-47-7
• MF: C₁₈H₁₄ClN₅O₂
• MW: 367.789062023163
• CID: 6097309
• PubChem ID: 49745270
• Update Time: 2025-07-18

(2E)-3-(2-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one
• F6064-0610
• (E)-3-(2-chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)prop-2-en-1-one
• AKOS024530579
• (2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one
• 1331404-47-7
• VU0530789-1
• (E)-3-(2-chlorophenyl)-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C18H14ClN5O2/c19-14-5-2-1-4-12(14)6-7-15(25)24-10-13(11-24)18-22-17(23-26-18)16-20-8-3-9-21-16/h1-9,13H,10-11H2/b7-6+
• InChI Key： VPWHHWCHUIWAOW-VOTSOKGWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 367.0836024g/mol
• Monoisotopic Mass: 367.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Additional information on (2E)-3-(2-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 1331404-47-7 and Its Applications in Chemical Biology

The compound with the CAS number 1331404-47-7 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, featuring a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications. This introduction delves into the detailed characteristics of this compound, its potential biological activities, and the latest research findings that highlight its significance.

The chemical name of this compound is (2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one. This intricate structure suggests a rich interplay of electronic and steric effects, which are crucial for its biological interactions. The presence of multiple heterocyclic rings, including a pyrimidine ring and an oxadiazole ring, indicates potential binding affinities with biological targets such as enzymes and receptors.

Recent studies have begun to unravel the pharmacological potential of this compound. The pyrimidine moiety is particularly noteworthy, as it is a common structural element in many bioactive molecules. Research has shown that pyrimidine-based compounds often exhibit inhibitory effects on various enzymes and can modulate signaling pathways relevant to diseases such as cancer and inflammation. The oxadiazole ring further enhances the compound's complexity, contributing to its unique chemical properties and biological activities.

In the realm of drug discovery, the azetidinone moiety is another critical feature that warrants exploration. Azetidinones have been identified as key scaffolds in several pharmacologically active molecules. Their ability to interact with biological targets in a precise manner makes them valuable candidates for developing new therapeutic agents. The specific arrangement of atoms in this compound's structure suggests that it may possess inhibitory properties against certain enzymes or receptors that are implicated in disease pathogenesis.

The chlorophenyl group attached to the propenone backbone introduces additional electronic diversity, which can influence the compound's reactivity and binding interactions. Chlorophenyl derivatives are well-known for their role in pharmaceuticals, often serving as pharmacophores due to their ability to engage with biological targets in a meaningful way. The combination of these structural elements in (2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one creates a multifaceted molecule with potential therapeutic applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The complex scaffold provides numerous opportunities for structural optimization to enhance its biological activity and pharmacokinetic properties. Researchers are exploring various synthetic strategies to modify this molecule, aiming to improve its efficacy and reduce any potential side effects. The use of computational methods such as molecular docking and virtual screening is aiding in the identification of promising derivatives.

The latest research findings indicate that this compound exhibits interesting interactions with biological targets relevant to several diseases. For instance, studies have suggested that it may have inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These preliminary findings are encouraging and warrant further investigation into its potential as a therapeutic agent. The ability of this compound to modulate key biological pathways makes it a compelling candidate for drug development efforts.

In addition to its pharmacological potential, this compound also offers insights into the design of novel bioactive molecules. The structural features present in its molecule provide valuable information for understanding how different functional groups contribute to biological activity. This knowledge can be applied to develop new compounds with improved properties. The interdisciplinary nature of chemical biology ensures that such studies will continue to yield innovative approaches to drug discovery.

The synthesis of (2E)-3-(2-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}prop-2-en-1-one represents a significant achievement in synthetic chemistry. The complexity of its structure necessitates sophisticated synthetic methodologies, which have been successfully employed by researchers to construct this molecule efficiently. These synthetic strategies not only highlight the capabilities of modern organic chemistry but also provide valuable tools for future drug development efforts.

As research progresses, the full potential of this compound is likely to be realized through further exploration and optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its therapeutic benefits. The journey from a novel synthetic molecule to a viable drug involves numerous steps, each requiring careful consideration and innovation.

In conclusion, the compound with CAS number 1331404-47-7 represents a fascinating example of how complex molecular structures can lead to promising therapeutic agents. Its intricate design offers numerous opportunities for further research and development, making it a valuable asset in the quest for new treatments for various diseases.